Cas no 1086111-09-2 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is a boronic ester derivative featuring a thiazole core, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The tetramethyl dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where the thiazole moiety contributes to bioactive molecule development. Its high purity and consistent reactivity make it a reliable choice for constructing complex heterocyclic frameworks. The product is typically supplied under inert conditions to ensure prolonged shelf life and optimal performance in catalytic applications.
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole structure
1086111-09-2 structure
Product Name:5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
CAS No:1086111-09-2
MF:C9H14BNO2S
MW:211.08896112442
MDL:MFCD10697440
CID:1027172
PubChem ID:45785938
Update Time:2025-05-20

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • Thiazole-5-boronic Acid Pinacol Ester
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
    • Thiazol-5-ylboronic acid pinacol ester
    • Thiazole,5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-thiazole
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
    • 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
    • ODYWLZYOVWNCGN-UHFFFAOYSA-N
    • PubChem18477
    • 1,3-Thiazole-5-boronic acid
    • BCP18333
    • 5-thiazoleboronic acid pinacol ester
    • STL555423
    • BBL101627
    • AK
    • P
    • DB-020973
    • J-524913
    • DTXSID40671314
    • EN300-136792
    • AC-31787
    • SY023361
    • AKOS015939977
    • THIAZOLE, 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • CHEMBL3236903
    • AS-31751
    • A895237
    • Z1269186805
    • 1086111-09-2
    • PB23814
    • AM20080037
    • THIAZOLE-5-BORONICACIDPINACOLESTER
    • CS-W006517
    • SCHEMBL1428122
    • MFCD10697440
    • ALBB-018338
    • MDL: MFCD10697440
    • Inchi: 1S/C9H14BNO2S/c1-8(2)9(3,4)13-10(12-8)7-5-11-6-14-7/h5-6H,1-4H3
    • InChI Key: ODYWLZYOVWNCGN-UHFFFAOYSA-N
    • SMILES: S1C=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 211.08400
  • Monoisotopic Mass: 211.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 304.7±15.0 °C at 760 mmHg
  • Flash Point: 138.1±20.4 °C
  • PSA: 59.59000
  • LogP: 1.44230
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Security Information

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Production Method

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole: A Comprehensive Overview

5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole, identified by the CAS number 1086111-09-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the tetramethyl-dioxaborolane group at the 5-position of the thiazole ring imparts unique electronic and structural properties to this molecule.

The synthesis of 5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole involves a series of well-established organic reactions. The starting material is typically a substituted thiazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the tetramethyl-dioxaborolane group. This group is known for its stability and reactivity under specific conditions, making it an ideal substituent for various chemical transformations.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its use as a precursor in the synthesis of advanced materials such as boron-containing polymers and ceramics. The ability of 5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole to undergo controlled thermal decomposition has led to its application in the development of high-performance composites with exceptional thermal and mechanical properties.

In addition to its role in materials science, this compound has shown promise in pharmaceutical research. The thiazole ring is a common structural motif in many bioactive compounds due to its ability to interact with biological targets such as enzymes and receptors. The substitution pattern on the thiazole ring in this compound allows for fine-tuning of its pharmacological properties, making it a valuable tool in drug discovery efforts.

The unique electronic properties of 5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole have also been leveraged in optoelectronic applications. Recent advancements in organic electronics have demonstrated that this compound can serve as an effective electron transport material in devices such as light-emitting diodes (LEDs) and photovoltaic cells. Its ability to facilitate efficient charge transport makes it a candidate for next-generation electronic devices.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring greener synthetic routes that minimize waste and energy consumption while maximizing yield. These efforts align with the growing demand for sustainable practices in the chemical industry.

In conclusion, 5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole, CAS No. 1086111-09-2, is a multifaceted compound with diverse applications across various disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new potential uses for this compound, its significance in the field of chemistry is expected to grow further.

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